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Compound Name: Omiganan Pentahydrochloride

Cat. No.: B10858686 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the preliminary in vitro spectrum of activity

of Omiganan Pentahydrochloride, a novel synthetic cationic antimicrobial peptide. Designed

for researchers, scientists, and drug development professionals, this document consolidates

key findings on its broad-spectrum efficacy against a wide range of bacterial and fungal

pathogens, details the experimental methodologies employed in these assessments, and

visualizes its mechanism of action and experimental workflows.

Core Findings: A Broad Spectrum of Antimicrobial
Action
Omiganan Pentahydrochloride has demonstrated consistent and potent in vitro activity

against a diverse array of clinically relevant microorganisms.[1][2][3] Its efficacy extends to both

Gram-positive and Gram-negative bacteria, including antibiotic-resistant strains, as well as

various species of yeast.[4][5][6] The primary mechanism of action involves the disruption of

microbial cytoplasmic membranes, leading to rapid cell death.[6][7][8]

Quantitative Analysis of In Vitro Susceptibility
The following tables summarize the minimum inhibitory concentration (MIC) data for Omiganan
Pentahydrochloride against a panel of bacterial and fungal isolates. The MIC₅₀ and MIC₉₀
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values, representing the concentrations at which 50% and 90% of isolates are inhibited,

respectively, are presented.

Table 1: In Vitro Activity of Omiganan Pentahydrochloride Against Gram-Positive Bacteria

Organism No. of Isolates
MIC Range
(µg/mL)

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Staphylococcus

aureus (all)
109 ≤64 16 32

Methicillin-

resistant S.

aureus (MRSA)

- - 16 32

Vancomycin-

intermediate S.

aureus (VISA)

- - - -

Vancomycin-

resistant S.

aureus (VRSA)

- 16 - -

Coagulase-

negative

staphylococci

(CoNS)

- 1-8 4 4

Enterococcus

faecalis
- - 64 128

Enterococcus

faecium
- - 4 8

Data compiled from multiple sources.[4][5]

Table 2: In Vitro Activity of Omiganan Pentahydrochloride Against Gram-Negative Bacteria
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Organism No. of Isolates
MIC Range
(µg/mL)

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Escherichia coli - - 32 -

Klebsiella spp.

(ESBL-positive)
- - 128 -

Enterobacter

spp.
- - 64 512

Pseudomonas

aeruginosa
- - 128 256

Data compiled from multiple sources.[5]

Table 3: In Vitro Antifungal Activity of Omiganan Pentahydrochloride

Organism No. of Isolates
MIC Range
(µg/mL)

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Candida albicans - 16-256 32-64 32-128

Candida

tropicalis
- 16-256 32-64 32-128

Candida krusei - 16-256 32-64 32-128

Candida glabrata - 16-256 128-256 256

Candida

parapsilosis
- 16-256 128-256 256

Molds (including

Aspergillus spp.)
10 ≤1024 - -

Data compiled from multiple sources.[9]

Experimental Protocols
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The in vitro activity of Omiganan Pentahydrochloride was predominantly assessed using

standardized broth microdilution methods as outlined by the Clinical and Laboratory Standards

Institute (CLSI).

Broth Microdilution for Minimum Inhibitory
Concentration (MIC) Determination
This method is a cornerstone for determining the antimicrobial susceptibility of microorganisms.

1. Inoculum Preparation:

Pure colonies of the test organism are isolated from an agar plate.

A suspension of the organism is prepared in a sterile broth (e.g., Mueller-Hinton Broth for

bacteria, RPMI 1640 for fungi) and adjusted to a standardized turbidity, typically equivalent to

a 0.5 McFarland standard.

This standardized suspension is then further diluted to achieve a final inoculum

concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in the test wells.

2. Preparation of Antimicrobial Agent Dilutions:

A stock solution of Omiganan Pentahydrochloride is prepared.

Serial twofold dilutions of the antimicrobial agent are made in the appropriate broth medium

within a 96-well microtiter plate.

3. Inoculation and Incubation:

Each well of the microtiter plate containing the serially diluted antimicrobial agent is

inoculated with the prepared microbial suspension.

Positive control wells (containing only the growth medium and inoculum) and negative

control wells (containing only the growth medium) are included.

The plates are incubated under appropriate conditions (e.g., 35°C for 16-20 hours for

bacteria; 35°C for 24-48 hours for yeast).
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4. Interpretation of Results:

The MIC is determined as the lowest concentration of Omiganan Pentahydrochloride that

completely inhibits the visible growth of the microorganism.

Time-Kill Assays
To assess the bactericidal or fungicidal activity of Omiganan Pentahydrochloride, time-kill

studies were performed.[1]

1. Experimental Setup:

Flasks containing broth with the test organism at a starting concentration of approximately 5

x 10⁵ to 5 x 10⁶ CFU/mL are prepared.

Omiganan Pentahydrochloride is added at concentrations corresponding to multiples of

the predetermined MIC (e.g., 1x, 2x, 4x, and 8x MIC).[1]

A growth control flask without the antimicrobial agent is included.

2. Sampling and Viable Cell Counting:

Aliquots are removed from each flask at specified time intervals (e.g., 0, 0.5, 2, 6, and 24

hours).[1]

Serial dilutions of these aliquots are plated onto appropriate agar media.

The plates are incubated, and the number of viable colonies is counted.

3. Data Analysis:

The results are plotted as the log₁₀ CFU/mL versus time. A bactericidal effect is typically

defined as a ≥3-log₁₀ (99.9%) reduction in the initial CFU/mL.

Visualizing the Science: Mechanism and
Methodology

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b10858686?utm_src=pdf-body
https://www.benchchem.com/product/b10858686?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC478492/
https://www.benchchem.com/product/b10858686?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC478492/
https://pmc.ncbi.nlm.nih.gov/articles/PMC478492/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To further elucidate the concepts discussed, the following diagrams illustrate the proposed

mechanism of action of Omiganan Pentahydrochloride and the workflow for MIC

determination.
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Proposed Mechanism of Action of Omiganan Pentahydrochloride.
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Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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